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Compound of Interest

(R)-2-amino-2-(4-
Compound Name:
bromophenyl)ethanol

Cat. No.: B152270

An In-Depth Technical Guide to (R)-2-amino-2-(4-bromophenyl)ethanol

Introduction

(R)-2-amino-2-(4-bromophenyl)ethanol, a chiral amino alcohol, serves as a crucial building
block in the landscape of synthetic organic chemistry and medicinal drug development. Its
structural features—a stereogenic center, a primary amine, a primary alcohol, and a
brominated phenyl ring—make it a versatile intermediate for the synthesis of a wide array of
complex, biologically active molecules. This guide provides an in-depth exploration of this
compound, from its fundamental properties to its synthesis, analytical characterization, and
applications, tailored for researchers, scientists, and professionals in drug development. The
Chemical Abstracts Service (CAS) number for this compound is 354153-64-3.[1][2] A
hydrochloride salt is also available under CAS number 1916569-82-8.[3][4][5]

Physicochemical Properties

The physical and chemical properties of (R)-2-amino-2-(4-bromophenyl)ethanol are
foundational to its application in chemical synthesis. These properties dictate the choice of
solvents, reaction conditions, and purification methods.
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Property Value Source
CAS Number 354153-64-3 [1]12]
Molecular Formula C8H10BrNO [1]
Molecular Weight 216.08 g/mol [1]

(2R)-2-Amino-2-(4-
bromophenyl)ethan-1-ol, (R)-

Synonyms ) [2]
beta-Amino-4-

bromobenzeneethanol

Purity Typically =295% [1]

Soluble in many organic
Solubility solvents like ethanol, ether,

and chloroform.[6]

Synthesis and Stereoselective Control

The synthesis of enantiomerically pure compounds like (R)-2-amino-2-(4-
bromophenyl)ethanol is a critical task in medicinal chemistry, as different enantiomers of a
drug can have vastly different pharmacological activities. The primary challenge lies in
controlling the stereochemistry at the carbon atom bearing the amino and phenyl groups.

Conceptual Synthetic Workflow

A common strategy for synthesizing chiral amino alcohols involves the asymmetric reduction of
an a-amino ketone or the opening of a chiral epoxide. The following diagram illustrates a
generalized synthetic pathway.
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4-Bromoacetophenone
(Starting Material)

Azidation

a-Azido-4-bromoacetophenone
(Intermediate)

(Chiral Intermediate)

ER)-Z-azido-l-(4-bromophenyl)ethanona

(R)-2-amino-2-(4-bromophenyl)ethanol
(Final Product)

Synthetic Pathway for (R)-2-amino-2-(4-bromophenyl)ethanol

Asymmetric Reduction
(e.g., using a chiral catalyst like CBS reagent)

Reduction of Azide & Ketone
(e.g., using NaBH4 followed by H2/Pd-C)
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B-Adrenergic Signaling Pathway & Point of Inhibition
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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